Cas no 862367-58-6 (Cyclopropanamine,2-methyl-1-(phenylmethyl)-)
862367-58-6 structure
Product Name:Cyclopropanamine,2-methyl-1-(phenylmethyl)-
CAS No:862367-58-6
MF:C11H15N
MW:161.243502855301
CID:718425
Update Time:2024-01-31
Cyclopropanamine,2-methyl-1-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- Cyclopropanamine,2-methyl-1-(phenylmethyl)-
- 1-benzyl-2-methylcyclopropan-1-amine
- Cyclopropanamine, 2-methyl-1-(phenylmethyl)-
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- Inchi: 1S/C11H15N/c1-9-7-11(9,12)8-10-5-3-2-4-6-10/h2-6,9H,7-8,12H2,1H3
- InChI Key: QREHLINLNAWODX-UHFFFAOYSA-N
- SMILES: C1(CC2=CC=CC=C2)(N)CC1C
Computed Properties
- Exact Mass: 161.12
- Monoisotopic Mass: 161.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26A^2
Cyclopropanamine,2-methyl-1-(phenylmethyl)- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
862367-58-6 (Cyclopropanamine,2-methyl-1-(phenylmethyl)-) Related Products
- 4812-69-5( )
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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